![molecular formula C18H34O5 B1261085 (15Z)-9,12,13-Trihydroxy-15-octadecenoic acid](/img/structure/B1261085.png)
(15Z)-9,12,13-Trihydroxy-15-octadecenoic acid
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Overview
Description
(15Z)-9,12,13-trihydroxy-15-octadecenoic acid is a long-chain fatty acid.
Scientific Research Applications
Chemical Transformations : Trihydroxyoctadecenoic acids are products of the acid-catalyzed transformation of hydroperoxylinoleic acid, indicating their potential role in various chemical processes involving fatty acids (Gardner, Nelson, Tjarks, & England, 1984).
Stereochemical Analysis : These acids can be analyzed for their regio- and stereochemical properties, which is crucial for understanding their biological activities and potential applications (Hamberg, 1991).
Role in Plant Defense and Maturation : A study on tomatoes revealed that trihydroxyoctadecenoic acid is synthesized in the fruits and might be involved in plant defense responses and fruit maturation (Aghofack-Nguemezi & Schwab, 2013).
Presence in Beer and Impact on Flavor : Trihydroxyoctadecenoic acids have been identified in beer, where they may contribute to the beer's flavor, particularly its aging characteristics (Esterbauer & Schauenstein, 1977).
Biological Metabolism : These compounds are also formed during the metabolism of linoleic acid hydroperoxide by enzymes like hematin, indicating their relevance in biological processes (Dix & Marnett, 1985).
Microbial Production : Microbial strains such as Clavibacter sp. ALA2 can produce trihydroxy unsaturated fatty acids from linoleic acid, highlighting their potential for biotechnological applications (Hou, 1996).
Atherosclerotic Effects : Certain trihydroxyoctadecadienoic acids have been found to exhibit antiatherosclerotic effects, suggesting their potential in medical applications related to cardiovascular health (Orekhov & Panossian, 1994).
Antifungal Activity : Oxylipins like trihydroxyoctadecenoic acids have been identified with antifungal activity, supporting their role in plant defense and potential in agriculture (Martin-Arjol et al., 2010).
properties
Molecular Formula |
C18H34O5 |
---|---|
Molecular Weight |
330.5 g/mol |
IUPAC Name |
(Z)-9,12,13-trihydroxyoctadec-15-enoic acid |
InChI |
InChI=1S/C18H34O5/c1-2-3-7-11-16(20)17(21)14-13-15(19)10-8-5-4-6-9-12-18(22)23/h3,7,15-17,19-21H,2,4-6,8-14H2,1H3,(H,22,23)/b7-3- |
InChI Key |
DNWUYCUUEGGVPR-CLTKARDFSA-N |
Isomeric SMILES |
CC/C=C\CC(C(CCC(CCCCCCCC(=O)O)O)O)O |
SMILES |
CCC=CCC(C(CCC(CCCCCCCC(=O)O)O)O)O |
Canonical SMILES |
CCC=CCC(C(CCC(CCCCCCCC(=O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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